Cas no 2172095-16-6 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid
• CAS No: 2172095-16-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6109312
• PubChem ID: 165579837
• Update Time: 2025-05-20

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid
• 2-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclohexyl]formamido}ethoxy)acetic acid
• 2172095-16-6
• EN300-1527948

• Inchi： 1S/C27H32N2O6/c1-27(25(32)28-14-15-34-17-24(30)31)13-7-6-12-23(27)29-26(33)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22-23H,6-7,12-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FSDGIAWIANCRFM-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCOCC(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid

Introduction to 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid (CAS No. 2172095-16-6)

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid, identified by its CAS number 2172095-16-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural architecture, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluoren-9-ylmethyl ester moiety and a methylcyclohexylamine side chain suggests a potential for interaction with biological targets, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid is notable for its intricate arrangement of atoms, which includes an acetate group at one end and an ethoxy substituent linked to a complex amide backbone. This configuration allows for diverse chemical modifications, enabling researchers to tailor the compound’s properties for specific applications. The fluoren-9-ylmethyl ester component, in particular, is a key feature that may contribute to the molecule’s solubility and stability, while also serving as a potential handle for further derivatization.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid make it a promising candidate for such applications. For instance, the methylcyclohexylamine moiety is often found in compounds designed to interact with protein kinases or other enzymes involved in cellular signaling. Additionally, the fluoren-9-ylmethyl ester group can be hydrolyzed under physiological conditions to release a free amine, which could serve as a bioactive site for further functionalization.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The presence of multiple reactive sites allows chemists to design derivatives with enhanced binding affinity or selectivity towards specific biological targets. For example, modifications to the acetate group could improve metabolic stability, while alterations to the ethoxy substituent might enhance cell permeability. These possibilities have made 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid a valuable scaffold in the quest for novel therapeutics.

Recent advancements in computational chemistry have further facilitated the exploration of this compound’s potential applications. Molecular modeling studies have shown that the rigid structure of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid could allow it to fit into binding pockets of proteins with high precision. This has led to hypotheses about its ability to inhibit or activate specific enzymatic pathways, which could have therapeutic implications in various diseases. Additionally, virtual screening techniques have been employed to identify potential drug-like analogs of this compound, expanding its pharmacological landscape.

The synthesis of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the availability of well-established synthetic routes for many of its constituent parts has made it feasible to produce this compound on both laboratory and industrial scales. As synthetic methodologies continue to evolve, researchers are likely to develop more efficient and scalable processes for accessing this and related molecules.

From a biological perspective, the potential activities of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid are still being explored. Preliminary studies have suggested that compounds with similar structural motifs may exhibit properties such as anti-inflammatory or anti-proliferative effects. These findings are encouraging and warrant further investigation into the biological profile of this compound. Collaborative efforts between chemists and biologists will be essential in elucidating its mechanisms of action and evaluating its therapeutic potential.

The future prospects for CAS No 2172095-16-6 are bright, given its structural complexity and versatility as a pharmacological scaffold. As research progresses, it is likely that new derivatives will be synthesized and tested for their efficacy in preclinical models. The insights gained from these studies will inform the design of next-generation drugs targeting complex diseases. In addition, advances in biocatalysis and green chemistry may provide sustainable methods for producing this compound and its analogs, aligning with global efforts toward environmentally responsible drug development.

In conclusion,CAS No 2172095-16-6, represented by the formula 2-(2-{2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-1-methylcyclohexylformamido}ethoxy)acetic acid, stands as a testament to the ingenuity of modern synthetic chemistry and its potential impact on medicine. Its intricate structure offers numerous possibilities for therapeutic intervention, while ongoing research continues to uncover new avenues for its application. As scientists delve deeper into understanding its properties,CAS No 2172095 -16 -6 promises to play an increasingly significant role in the development of innovative treatments for human diseases.